Cas no 18156-38-2 (1-Methoxypentamethyldisiloxane)

1-Methoxypentamethyldisiloxane structure
18156-38-2 structure
Product Name:1-Methoxypentamethyldisiloxane
CAS No:18156-38-2
MF:C6H18O2Si2
MW:178.376924037933
CID:193048
PubChem ID:87479
Update Time:2025-04-19

1-Methoxypentamethyldisiloxane Chemical and Physical Properties

Names and Identifiers

    • Disiloxane,1-methoxy-1,1,3,3,3-pentamethyl-
    • 1-methoxy-1,1,3,3,3-pentamethyl-Disiloxane
    • Disiloxane, methoxypentamethyl-
    • 1-methoxy-1,1,3,3,3-pentamethyldisiloxane
    • Pentamethylmethoxydisiloxane
    • methoxy-dimethyl-trimethylsilyloxysilane
    • DTXSID0066325
    • [Methoxy(dimethyl)silyl]oxy-trimethylsilane
    • 1-Methoxypentamethyldisiloxane (part of SIMETICONE)
    • 5J3XQU4UBH
    • 18156-38-2
    • UNII-5J3XQU4UBH
    • Disiloxane, 1-methoxy-1,1,3,3,3-pentamethyl-
    • methoxypentamethyldisiloxane
    • METHOXY-DIMETHYL-TRIMETHYLSILYLOXY-SILANE
    • NS00073578
    • SCHEMBL41514
    • 1-methoxypentamethyldisiloxane
    • 1-Methoxypentamethyldisiloxane
    • Inchi: 1S/C6H18O2Si2/c1-7-10(5,6)8-9(2,3)4/h1-6H3
    • InChI Key: DIBFCVPKSNXGHE-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)O[Si](C)(C)OC

Computed Properties

  • Exact Mass: 178.08500
  • Monoisotopic Mass: 178.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.842
  • Boiling Point: 96.5°Cat760mmHg
  • Flash Point: 6.3°C
  • Refractive Index: 1.394
  • PSA: 18.46000
  • LogP: 2.18610

1-Methoxypentamethyldisiloxane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methoxypentamethyldisiloxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M267450-100mg
1-Methoxypentamethyldisiloxane
18156-38-2
100mg
$190.00 2023-05-18
TRC
M267450-500mg
1-Methoxypentamethyldisiloxane
18156-38-2
500mg
$ 800.00 2023-09-07
TRC
M267450-1g
1-Methoxypentamethyldisiloxane
18156-38-2
1g
$ 1240.00 2022-06-04
TRC
M267450-1000mg
1-Methoxypentamethyldisiloxane
18156-38-2
1g
$1499.00 2023-05-18

1-Methoxypentamethyldisiloxane Production Method

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